molecular formula C15H12N2O B8348309 (4-Hydroxyimino-3-methyl-cyclohexa-2,5-dienylidene)-phenylacetonitrile

(4-Hydroxyimino-3-methyl-cyclohexa-2,5-dienylidene)-phenylacetonitrile

Cat. No.: B8348309
M. Wt: 236.27 g/mol
InChI Key: ZIXGUBOBZGPBQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Hydroxyimino-3-methyl-cyclohexa-2,5-dienylidene)-phenylacetonitrile is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H12N2O

Molecular Weight

236.27 g/mol

IUPAC Name

2-(4-hydroxyimino-3-methylcyclohexa-2,5-dien-1-ylidene)-2-phenylacetonitrile

InChI

InChI=1S/C15H12N2O/c1-11-9-13(7-8-15(11)17-18)14(10-16)12-5-3-2-4-6-12/h2-9,18H,1H3

InChI Key

ZIXGUBOBZGPBQZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C#N)C2=CC=CC=C2)C=CC1=NO

Origin of Product

United States

Synthesis routes and methods

Procedure details

39.6 g of KOH (0.6 mol, assay 85%) are dissolved in 200 ml of methanol and heated up to 55° C. To the solution are added 23.4 g (0.20 mol) of phenylacetonitrile, followed by 25 g (0.18 mol) of o-nitrotoluene. The dark red reaction mixture is stirred at 55° C. for 4 hrs. After cooling, the mixture is poured into 500 ml of water, and acidified by addition of 60 ml of acetic acid. The resulting orange precipitate is filtered, washed with water, methanol:water 1:1 (v/v), and dried under vacuum. The crude product (16.8 g, 40%) has a melting point of 161-164° C. (dec) (Lit: 161° C. dec; J. Org. Chem. 26, 4270, 1961) and is used in the next step without further purification.
Name
Quantity
39.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
23.4 g
Type
reactant
Reaction Step Two
Quantity
25 g
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
reactant
Reaction Step Four
Quantity
60 mL
Type
solvent
Reaction Step Five

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